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Compound of Interest

Compound Name: Tonalide

Cat. No.: B074961

Abstract

This document provides a comprehensive guide to the analytical techniques for the quantitative
determination of Tonalide (AHTN), a prevalent polycyclic synthetic musk, in complex sediment
matrices. Tonalide's widespread use in personal care and household products leads to its
accumulation in aquatic environments, making sediment a critical compartment for
environmental monitoring.[1][2] This application note details optimized protocols for sample
preparation, including advanced extraction and cleanup methodologies, and subsequent
analysis by gas chromatography-mass spectrometry (GC-MS). The causality behind
experimental choices is explained to provide researchers with a robust framework for method
development and validation.

Introduction: The Environmental Significance of
Tonalide

Tonalide, chemically known as 6-Acetyl-1,1,2,4,4,7-hexamethyltetralin (AHTN), is a synthetic
fragrance widely used for its persistent, musky aroma.[3][4] Due to its chemical stability and
lipophilic nature (log Kow ~5.7-5.9), Tonalide partitions from the water column into sediment
and biota.[5][6] Its persistence and potential for bioaccumulation have raised environmental
concerns, necessitating sensitive and reliable analytical methods for its detection in solid
environmental samples like sediment.[1][2]

Physicochemical Properties of Tonalide (AHTN):

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b074961?utm_src=pdf-interest
https://www.benchchem.com/product/b074961?utm_src=pdf-body
https://www.benchchem.com/product/b074961?utm_src=pdf-body
https://files.core.ac.uk/download/pdf/324144946.pdf
https://www.researchgate.net/publication/233347612_Polycyclic_musk_fragrances_in_sediments_and_shrimp_tissues
https://www.benchchem.com/product/b074961?utm_src=pdf-body
https://www.benchchem.com/product/b074961?utm_src=pdf-body
https://consolidated-chemical.com/product/tonalide-musk-tetralin-premium-fragrance-additive/
https://www.scentree.co/en/Tonalide%C2%AE.html
https://www.benchchem.com/product/b074961?utm_src=pdf-body
https://www.oekotoxzentrum.ch/media/195623/0_tonalid_june2022.pdf
http://pstorage-acs-6854636.s3.amazonaws.com/4764808/es060134y_si_001.pdf
https://files.core.ac.uk/download/pdf/324144946.pdf
https://www.researchgate.net/publication/233347612_Polycyclic_musk_fragrances_in_sediments_and_shrimp_tissues
https://www.benchchem.com/product/b074961?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074961?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Property Value Source
Molecular Formula C1sH260 [3114]
Molecular Weight 258.40 g/mol [31[7]
Appearance White crystalline powder [31[4]
Melting Point 55-57 °C [31[4]
Boiling Point ~327 °C [3]
Water Solubility Very low (insoluble) [3]

_ . Soluble in ethanol, diethyl
Organic Solvent Solubility [3]
phthalate, etc.

Vapor Pressure ~0.1 mmHg at 20°C [3]

Log Kow 5.7-5.9 [6]

Analytical Workflow: A Conceptual Overview

The robust analysis of Tonalide in sediment involves a multi-step process designed to isolate
the target analyte from a complex matrix and quantify it with high selectivity and sensitivity.
Each stage is critical for achieving accurate and reproducible results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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